5-Amino-3-(6-quinoxalinyl)isoxazole
Description
5-Amino-3-(6-quinoxalinyl)isoxazole is a heterocyclic compound combining an isoxazole core with a quinoxaline substituent. Quinoxaline derivatives, characterized by a bicyclic structure with two nitrogen atoms, are known for their roles in medicinal chemistry, particularly as kinase inhibitors and antibacterial agents . This article compares this compound with similar isoxazole derivatives, focusing on substituent effects, physicochemical properties, and synthesis pathways.
Properties
Molecular Formula |
C11H8N4O |
|---|---|
Molecular Weight |
212.21 g/mol |
IUPAC Name |
3-quinoxalin-6-yl-1,2-oxazol-5-amine |
InChI |
InChI=1S/C11H8N4O/c12-11-6-9(15-16-11)7-1-2-8-10(5-7)14-4-3-13-8/h1-6H,12H2 |
InChI Key |
ZNYGYZPGTVFJPS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=NC=CN=C2C=C1C3=NOC(=C3)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of the compound “MFCD17234236” involves a series of chemical reactions that are carefully controlled to ensure the desired product is obtained. The synthetic route typically includes the following steps:
Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on their reactivity and compatibility with the desired reaction conditions.
Reaction Conditions: The reactions are carried out under specific conditions, such as controlled temperature, pressure, and pH, to optimize the yield and purity of the product.
Purification: After the reaction is complete, the product is purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.
Industrial Production Methods
In an industrial setting, the production of “MFCD17234236” is scaled up to meet demand. This involves the use of large-scale reactors and automated systems to ensure consistent quality and efficiency. The industrial process may also include additional steps for quality control and environmental management to minimize waste and ensure compliance with regulatory standards.
Chemical Reactions Analysis
Types of Reactions
The compound “MFCD17234236” undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, resulting in the formation of oxidized products.
Reduction: In contrast to oxidation, reduction involves the addition of hydrogen or the removal of oxygen, leading to reduced products.
Substitution: This reaction involves the replacement of one functional group in the molecule with another, often using specific reagents and catalysts.
Common Reagents and Conditions
The reactions involving “MFCD17234236” typically require specific reagents and conditions to proceed efficiently. For example:
Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide, are used in oxidation reactions.
Reducing Agents: Such as sodium borohydride or lithium aluminum hydride, are used in reduction reactions.
Catalysts: Such as palladium on carbon or platinum, are often used to facilitate substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may yield alcohols or amines.
Scientific Research Applications
The compound “MFCD17234236” has a wide range of applications in scientific research, including:
Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, such as its effects on cellular processes and its interactions with biomolecules.
Medicine: Research is ongoing to explore the potential therapeutic applications of “MFCD17234236”, including its use as a drug candidate for treating various diseases.
Industry: The compound is used in the production of materials and chemicals, where its unique properties can enhance the performance of the final products.
Mechanism of Action
The mechanism by which “MFCD17234236” exerts its effects involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in cellular processes, such as enzyme activity, gene expression, and signal transduction. The exact mechanism of action depends on the specific context in which the compound is used and the nature of its interactions with other molecules.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural analogs of 5-Amino-3-(6-quinoxalinyl)isoxazole, highlighting substituent variations and their impact on properties:
Structural and Physicochemical Differences
- Electron-Withdrawing vs. Electron-Donating Groups : The 4-fluorophenyl substituent (electron-withdrawing) may enhance stability and influence binding affinity in biological systems, whereas the 4-methoxyphenyl group (electron-donating) increases molecular weight and melting point .
- Heterocyclic vs. Aromatic Substituents: The 4-pyridyl variant exhibits planar geometry conducive to crystallography, with a low R factor (0.043), suggesting structural rigidity .
Pharmacological Implications
Though direct data on this compound is absent, highlights the role of isoxazole moieties in glutamate receptor modulation (e.g., AMPA receptors) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
